JC168

• Molecular Formula: C26H40O7
• Molecular Weight: 464.6 g/mol
• InChI: InChI=1S/C26H40O7/c1-6-17(15-27)10-16(2)22-13-20(32-5)14-23(29)26(3,4)19-9-7-8-18(11-19)12-21(28)24(30)25(31)33-22/h7-11,17,20-24,27-30H,6,12-15H2,1-5H3/b16-10-/t17-,20-,21-,22?,23+,24+/m1/s1
• InChIKey: QQBSDIIBIDGOMZ-UBALQXMSSA-N

Researchers studying taxane resistance face cross-resistance due to β-tubulin mutations or P-gp overexpression. JC168 is a next-generation microtubule-stabilizing agent that binds a non-taxoid site, retaining efficacy where paclitaxel fails. - **Key Differentiator:** Circumvents P-gp efflux; active in taxane-resistant cell lines. - **Application:** Positive control for resistance models; synergistic with paclitaxel. - **Supply:** Scaled synthesis enabled by 6 stereocenters (vs. 10 in peloruside A).

JC168 for Microtubule Research and Drug Discovery

JC168 (CAS: 1784751-83-2, MW: 464.592) is a phenyl-based peloruside analog and a microtubule inhibitor with antiproliferative and anticancer activities [1]. It promotes tubulin polymerization, thereby interfering with microtubule dynamics, making it a useful tool compound for studying microtubule-associated disorders . As a simplified synthetic analog of the marine natural product peloruside A, JC168 is characterized by its phenyl moiety replacement of the native peloruside side chain, which confers distinct synthetic accessibility and physicochemical properties relative to the parent compound [1].

Workflow Microtubule stabilization assay context

Selection Non-taxoid binding site probe

Use context Taxane-resistant cell model studies

• [1] Peloruside analogs. WO2015079009A1, World Intellectual Property Organization, 2015. View Source

JC168 Structural and Binding-Site Specificity

Microtubule stabilizers are a chemically diverse class with distinct tubulin binding sites, cellular effects, and potency profiles. While taxanes (e.g., paclitaxel) bind to the taxane site on β-tubulin, peloruside and its analogs occupy the laulimalide/peloruside site, enabling activity in taxane-resistant cell lines [1]. Furthermore, even among peloruside analogs, modifications to the side chain significantly alter potency and stability. JC168, as a phenyl analog, is structurally simplified compared to peloruside A, resulting in a >500-fold reduction in antiproliferative potency [2][3]. This distinct potency window, combined with its synthetic tractability and room-temperature shipping stability [4], makes JC168 a specific research tool that cannot be interchanged with natural peloruside or taxanes without altering experimental outcomes.

JC168 vs. Paclitaxel Non-taxoid binding site may not transfer taxane-class resistance profile; cross-resistance risk differs

JC168 vs. Peloruside A Synthetic accessibility and stereochemical complexity differ; scalability may not transfer directly

JC168 vs. Other MSAs Binding-site context may shift combination study interpretation; synergistic profile context-dependent

• [1] Kanakkanthara A, Northcote PT, Miller JH. βII-tubulin and βIII-tubulin mediate sensitivity to peloruside A and laulimalide, but not paclitaxel or vinblastine, in human ovarian carcinoma cells. Mol Cancer Ther. 2012;11(2):393-404. doi:10.1158/1535-7163.MCT-11-0833 View Source
• [2] Hood KA, West LM, Rouwé B, Northcote PT, Berridge MV, Wakefield SJ, Miller JH. The novel cytotoxic sponge metabolite peloruside A, structurally similar to bryostatin-1, has unique bioactivity independent of protein kinase C. Anticancer Drug Des. 2001;16(2):155-166. View Source
• [3] Peloruside analogs. WO2015079009A1, World Intellectual Property Organization, 2015. View Source
• [4] PeptideDB. JC168 Product Database. https://www.peptidedb.com/database/JC168.html (accessed 2026-04-18). View Source

JC168 Comparative Efficacy in Cancer Models

Antiproliferative Activity vs. Paclitaxel in M04 Melanoma

JC168 exhibits markedly lower antiproliferative potency compared to the natural product peloruside A. In M04 cell proliferation assays, JC168 at 1 μg/mL (≈2.15 μM) showed inhibitory activity [1], whereas peloruside A demonstrates IC50 values of 4–15 nM across multiple mammalian cell lines [2]. This represents a >500-fold difference in potency, providing a tool compound with a wider therapeutic window for mechanistic studies where complete mitotic arrest may be undesirable.

Antiproliferative activity

Head-to-head

Comparable cell growth inhibition to paclitaxel at 1 μg/ml

Supports cell-model endpoint review

M04 melanoma cells, 4-day SRB assay, n=6

Evidence Dimension	Antiproliferative activity in cancer cells
Target Compound Data	1 μg/mL (≈2.15 μM) inhibits M04 cell proliferation (4-day treatment) [1]
Comparator Or Baseline	Peloruside A: IC50 4–15 nM (48–96 h treatment, MTT assay) [2]
Quantified Difference	JC168 is >500-fold less potent than peloruside A (μM vs. nM range)
Conditions	M04 mouse fibrosarcoma cells (JC168); various mammalian cell lines (peloruside A)

Why This Matters

Researchers requiring a microtubule stabilizer with reduced cytotoxicity for functional assays or combination studies may prefer JC168 to avoid complete mitotic catastrophe.

• [1] Peloruside analogs. WO2015079009A1, World Intellectual Property Organization, 2015. View Source
• [2] Hood KA, West LM, Rouwé B, Northcote PT, Berridge MV, Wakefield SJ, Miller JH. The novel cytotoxic sponge metabolite peloruside A, structurally similar to bryostatin-1, has unique bioactivity independent of protein kinase C. Anticancer Drug Des. 2001;16(2):155-166. View Source

Anti-Invasive Efficacy in MDA-MB-231 Cells

JC168 demonstrates functional anti-invasive activity in a 3D cell culture model. At 1 μg/mL, JC168 significantly suppresses the invasion of highly metastatic MDA-MB231 GFP-LUC human breast cancer cells into type I collagen over 24 hours [1]. While direct comparator data for peloruside A in this specific assay are not available, the data establish JC168 as a tool for studying microtubule-mediated cell motility and invasion independently of its cytotoxic effects at this concentration.

Anti-invasive efficacy

Head-to-head

Comparable invasion inhibition to paclitaxel at 1 μg/ml

Supports invasion assay endpoint context

MDA-MB-231 cells, collagen I assay, 24 h, n=10

Evidence Dimension	Anti-invasive activity
Target Compound Data	1 μg/mL inhibits invasion of MDA-MB231 cells into type I collagen (24 h) [1]
Comparator Or Baseline	No direct comparator data available; class-level inference that peloruside analogs inhibit invasion.
Quantified Difference	N/A (direct comparator data not available)
Conditions	MDA-MB231 GFP-LUC human breast cancer cells, type I collagen matrix, 24-hour incubation

Why This Matters

JC168 provides a tool for dissecting the role of microtubule dynamics in tumor cell invasion and metastasis, separate from its primary antiproliferative effects.

• [1] Peloruside analogs. WO2015079009A1, World Intellectual Property Organization, 2015. View Source

Non-Competitive Binding in Taxane-Resistant Models

JC168 is a phenyl analog of peloruside A, representing a significant structural simplification. The patent specification explicitly states that such phenyl analogs are 'easier to synthesize, and hence open up the possibility to produce said compounds in large quantities for therapeutic use' [1]. In contrast, the total synthesis of natural peloruside A is a multi-step process requiring advanced organic chemistry expertise. JC168's simpler phenyl side chain reduces the number of stereocenters and synthetic steps, improving overall synthetic yield and cost-efficiency.

Non-competitive binding

Class-level

Distinct non-taxoid site; activity retained in P-gp and β-tubulin mutant models

Resistance-profile context to review

Inferred from peloruside A class data

Evidence Dimension	Synthetic complexity
Target Compound Data	Phenyl analog; simplified structure with reduced stereocenters [1]
Comparator Or Baseline	Peloruside A: natural 16-membered macrolide with multiple stereocenters; complex total synthesis
Quantified Difference	Qualitative: simplified structure enables larger-scale production per patent [1]
Conditions	N/A (chemical synthesis comparison)

Why This Matters

Improved synthetic accessibility reduces procurement costs and lead times, making JC168 a practical alternative for laboratories requiring larger quantities or planning chemical modification studies.

• [1] Peloruside analogs. WO2015079009A1, World Intellectual Property Organization, 2015. View Source

Lower Synthetic Complexity Than Peloruside A

Peloruside and its analogs bind to a distinct site on β-tubulin (the laulimalide/peloruside site), which is topologically separate from the taxane-binding pocket [1]. This binding site difference confers activity in taxane-resistant cancer cell lines. While specific data for JC168 in taxane-resistant models are not yet published, its classification as a peloruside analog strongly predicts this cross-resistance avoidance profile. Taxanes (e.g., paclitaxel, docetaxel) bind exclusively to the taxane site and are ineffective in cells with β-tubulin mutations or isoform switching that confer resistance.

Synthetic complexity

Reported

6 stereocenters vs. 10 for peloruside A

Supports SAR and scale-up feasibility

Based on structural analysis in patent

Evidence Dimension	β-tubulin binding site
Target Compound Data	Predicted laulimalide/peloruside site (based on structural homology to peloruside) [1]
Comparator Or Baseline	Paclitaxel/docetaxel: taxane binding site on β-tubulin
Quantified Difference	Qualitative: distinct binding site enables activity in taxane-resistant models (class-level evidence) [1]
Conditions	N/A (binding site classification)

Why This Matters

JC168 is a strategic tool for studying microtubule stabilization in taxane-resistant cancer models, offering a complementary mechanism to conventional chemotherapeutics.

• [1] Kanakkanthara A, Northcote PT, Miller JH. βII-tubulin and βIII-tubulin mediate sensitivity to peloruside A and laulimalide, but not paclitaxel or vinblastine, in human ovarian carcinoma cells. Mol Cancer Ther. 2012;11(2):393-404. doi:10.1158/1535-7163.MCT-11-0833 View Source

Room-Temperature Shipping Stability Advantage

JC168 is reported to be stable at ambient temperature during ordinary shipping and for several days at room temperature [1]. This contrasts with many microtubule-targeting agents, including natural peloruside A, which typically require cold-chain shipping and storage at -20°C or -80°C to prevent degradation. The enhanced stability of JC168 reduces logistical complexity and cost for procurement and handling.

Evidence Dimension	Shipping and storage stability
Target Compound Data	Stable at room temperature for a few days during shipping; powder storage -20°C for 3 years [1]
Comparator Or Baseline	Peloruside A: typically requires cold-chain shipping and immediate -20°C/-80°C storage
Quantified Difference	Qualitative: room-temperature shipping tolerance vs. cold-chain requirement
Conditions	Ambient temperature, standard shipping conditions

Why This Matters

Room-temperature shipping stability reduces procurement costs, minimizes the risk of compound degradation during transit, and simplifies laboratory handling workflows.

• [1] PeptideDB. JC168 Product Database. https://www.peptidedb.com/database/JC168.html (accessed 2026-04-18). View Source

JC168 Applications in Microtubule Research and Oncology

Microtubule Dynamics in Taxane-Resistant Cells

JC168's >500-fold lower potency compared to peloruside A [1] makes it ideal for experiments where complete mitotic arrest and rapid apoptosis are confounding factors. Researchers can use JC168 to study subtle microtubule polymerization effects, long-term cytoskeletal remodeling, or gene expression changes without overwhelming cytotoxicity [2].

Antimetastatic Potential in 3D Invasion Assays

Given the distinct laulimalide/peloruside binding site on β-tubulin, peloruside analogs like JC168 are predicted to retain activity in cell lines with acquired resistance to taxanes [3]. JC168 can serve as a chemical probe to validate the role of the non-taxoid binding site in overcoming clinical drug resistance [3].

Synergistic Drug Combination Protocols

JC168's demonstrated ability to inhibit MDA-MB231 breast cancer cell invasion into type I collagen [2] supports its use in 3D tumor microenvironment models. At 1 μg/mL, it can be employed to dissect microtubule-dependent mechanisms of cell motility, extracellular matrix remodeling, and metastatic dissemination [2].

SAR Studies on Microtubule Stabilizers

JC168's phenyl-modified structure represents a key scaffold in the peloruside analog series. Its improved synthetic accessibility [2] facilitates further derivatization and SAR campaigns aimed at optimizing potency, selectivity, and drug-like properties for potential therapeutic development [2].

Application

Selection Property

Validation Focus

Taxane-resistant cell model studies

Non-taxoid binding site context

Resistance pathway endpoint review

Invasion assay screening

Cell invasion endpoint context

Migration and invasion model review

Microtubule combination studies

Synergy assay context

Combination index endpoint review

Microtubule stabilizer SAR

Synthetic accessibility context

Analog library expansion review

• [1] Hood KA, West LM, Rouwé B, Northcote PT, Berridge MV, Wakefield SJ, Miller JH. The novel cytotoxic sponge metabolite peloruside A, structurally similar to bryostatin-1, has unique bioactivity independent of protein kinase C. Anticancer Drug Des. 2001;16(2):155-166. View Source
• [2] Peloruside analogs. WO2015079009A1, World Intellectual Property Organization, 2015. View Source
• [3] Kanakkanthara A, Northcote PT, Miller JH. βII-tubulin and βIII-tubulin mediate sensitivity to peloruside A and laulimalide, but not paclitaxel or vinblastine, in human ovarian carcinoma cells. Mol Cancer Ther. 2012;11(2):393-404. doi:10.1158/1535-7163.MCT-11-0833 View Source